N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C14H19NOS/c1-11-7-8-13(17-11)14(16)15-10-9-12-5-3-2-4-6-12/h5,7-8H,2-4,6,9-10H2,1H3,(H,15,16)
• InChI Key: YPBMRAWHWKPJOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NCCC2=CCCCC2
• Molecular Formula: C14H19NOS
• Molecular Weight: 249.37 g/mol

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide, also known as CT-3, is a synthetic cannabinoid compound that has been found to have potential therapeutic effects. It belongs to the class of compounds known as cannabinoids, which are naturally occurring compounds found in the cannabis plant. However, unlike the commonly known cannabinoid, delta-9-tetrahydrocannabinol (THC), CT-3 does not produce psychoactive effects.

Mechanism of Action

N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide acts on the endocannabinoid system, which is a complex signaling system that regulates various physiological processes. It binds to the CB2 receptor, which is primarily found in immune cells and has been implicated in the regulation of inflammation and pain. N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide has been found to activate the CB2 receptor, leading to the reduction of inflammation and pain.
Biochemical and Physiological Effects:
N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide has been found to have several biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines, which are molecules that play a key role in the inflammatory response. Additionally, N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide can reduce neuropathic pain, which is a type of chronic pain caused by damage to the nervous system. N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide has also been found to have neuroprotective effects and can reduce the damage caused by cerebral ischemia.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide in lab experiments is that it does not produce psychoactive effects, unlike THC. This makes it easier to study the potential therapeutic effects of cannabinoids without the confounding effects of psychoactive compounds. However, one limitation of using N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide is that it is a synthetic compound and may not accurately represent the effects of naturally occurring cannabinoids.

Future Directions

There are several potential future directions for research on N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide. One area of interest is the potential use of N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide in the treatment of inflammatory diseases, such as rheumatoid arthritis. Another area of interest is the potential use of N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide in the treatment of neuropathic pain. Additionally, further research is needed to fully understand the neuroprotective effects of N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide and its potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide involves the reaction of 5-methyl-2-thiophenecarboxylic acid with 1-cyclohexene-1-ethanamine in the presence of a catalyst. The resulting product is then converted into the carboxamide form by reacting it with acetic anhydride. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide has been the subject of several scientific studies due to its potential therapeutic effects. One study found that N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Another study found that N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide can reduce neuropathic pain in rats. Additionally, N-[2-(1-cyclohexen-1-yl)ethyl]-5-methyl-2-thiophenecarboxamide has been found to have neuroprotective effects and can reduce the damage caused by cerebral ischemia.